Cas no 916729-63-0 (Pyrrolidinium, 1,1-dihexyl-)

Pyrrolidinium, 1,1-dihexyl- structure
Pyrrolidinium, 1,1-dihexyl- structure
Product Name:Pyrrolidinium, 1,1-dihexyl-
CAS No:916729-63-0
MF:C16H34N
MW:240.447865009308
CID:786798
PubChem ID:23148576
Update Time:2025-04-19

Pyrrolidinium, 1,1-dihexyl- Chemical and Physical Properties

Names and Identifiers

    • Pyrrolidinium, 1,1-dihexyl-
    • 1,1-dihexylpyrrolidin-1-ium
    • 916729-63-0
    • DTXSID30630995
    • SCHEMBL899023
    • Inchi: 1S/C16H34N/c1-3-5-7-9-13-17(15-11-12-16-17)14-10-8-6-4-2/h3-16H2,1-2H3/q+1
    • InChI Key: JKOADRMSALOJAG-UHFFFAOYSA-N
    • SMILES: [N+]1(CCCCCC)(CCCCCC)CCCC1

Computed Properties

  • Exact Mass: 240.269125089g/mol
  • Monoisotopic Mass: 240.269125089g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 10
  • Complexity: 156
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.4
  • Topological Polar Surface Area: 0Ų
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